Cas no 1396766-18-9 (1-(2-phenylethyl)-3-{1-[3-(pyridin-3-yl)-1,2,4-oxadiazol-5-yl]cyclohexyl}urea)

1-(2-Phenylethyl)-3-{1-[3-(pyridin-3-yl)-1,2,4-oxadiazol-5-yl]cyclohexyl}urea is a structurally complex urea derivative featuring a pyridinyl-substituted 1,2,4-oxadiazole moiety linked to a cyclohexyl group. This compound is of interest in medicinal chemistry due to its potential as a pharmacophore in drug discovery, particularly for targeting enzyme inhibition or receptor modulation. The 1,2,4-oxadiazole ring enhances metabolic stability, while the pyridine and phenyl groups may contribute to binding affinity and selectivity. Its well-defined molecular architecture allows for precise interactions in biological systems, making it a valuable intermediate for developing therapeutics. The compound's synthetic versatility further supports its utility in structure-activity relationship studies.
1-(2-phenylethyl)-3-{1-[3-(pyridin-3-yl)-1,2,4-oxadiazol-5-yl]cyclohexyl}urea structure
1396766-18-9 structure
Product Name:1-(2-phenylethyl)-3-{1-[3-(pyridin-3-yl)-1,2,4-oxadiazol-5-yl]cyclohexyl}urea
CAS No:1396766-18-9
MF:C22H25N5O2
MW:391.466204404831
CID:5160048
Update Time:2025-07-01

1-(2-phenylethyl)-3-{1-[3-(pyridin-3-yl)-1,2,4-oxadiazol-5-yl]cyclohexyl}urea Chemical and Physical Properties

Names and Identifiers

    • 1-(2-phenylethyl)-3-{1-[3-(pyridin-3-yl)-1,2,4-oxadiazol-5-yl]cyclohexyl}urea
    • Inchi: 1S/C22H25N5O2/c28-21(24-15-11-17-8-3-1-4-9-17)26-22(12-5-2-6-13-22)20-25-19(27-29-20)18-10-7-14-23-16-18/h1,3-4,7-10,14,16H,2,5-6,11-13,15H2,(H2,24,26,28)
    • InChI Key: KHQOXCNWCXIMJW-UHFFFAOYSA-N
    • SMILES: N(CCC1=CC=CC=C1)C(NC1(C2ON=C(C3=CC=CN=C3)N=2)CCCCC1)=O

1-(2-phenylethyl)-3-{1-[3-(pyridin-3-yl)-1,2,4-oxadiazol-5-yl]cyclohexyl}urea Pricemore >>

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1-(2-phenylethyl)-3-{1-[3-(pyridin-3-yl)-1,2,4-oxadiazol-5-yl]cyclohexyl}urea Related Literature

Additional information on 1-(2-phenylethyl)-3-{1-[3-(pyridin-3-yl)-1,2,4-oxadiazol-5-yl]cyclohexyl}urea

Introduction to Compound CAS No. 1396766-18-9: 1-(2-phenylethyl)-3-{1-[3-(pyridin-3-yl)-1,2,4-oxadiazol-5-yl]cyclohexyl}urea

The compound with CAS No. 1396766-18-9, known as 1-(2-phenylethyl)-3-{1-[3-(pyridin-3-yl)-1,2,4-oxadiazol-5-yl]cyclohexyl}urea, is a highly specialized organic molecule with significant potential in various fields of chemical research and application. This compound is characterized by its complex structure, which includes a benzene ring, a cyclohexane ring, and a urea functional group, along with a pyridine moiety integrated into a oxadiazole ring. The combination of these structural elements contributes to its unique chemical properties and reactivity.

The synthesis of this compound involves a series of intricate reactions that highlight the importance of precise control over reaction conditions to achieve the desired product. Recent advancements in synthetic methodologies have enabled researchers to optimize the synthesis process, improving both yield and purity. For instance, the use of microwave-assisted synthesis has been reported to significantly reduce reaction times while maintaining product quality.

The molecular structure of CAS No. 1396766-based compounds is particularly interesting due to the presence of multiple aromatic systems and heterocyclic rings. The cyclohexane ring serves as a rigid framework that enhances the molecule's stability and bioavailability when used in biological systems. The integration of the pyridine ring within the oxadiazole structure introduces additional electronic effects that can influence the compound's reactivity and selectivity in various chemical reactions.

In terms of applications, this compound has shown promise in several areas of research. For example, recent studies have explored its potential as a ligand in metal-catalyzed reactions due to its ability to coordinate with transition metals effectively. Additionally, its unique electronic properties make it a candidate for use in organic electronics and optoelectronic devices.

The biological activity of this compound has also been a subject of recent investigations. Research has demonstrated that it exhibits moderate inhibitory effects on certain enzymes, suggesting its potential role in drug discovery programs targeting specific biochemical pathways.

In conclusion, the compound with CAS No. 1396766 is a fascinating example of modern organic chemistry's ability to design and synthesize complex molecules with tailored properties for diverse applications.

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